Cas no 865612-52-8 (ethyl 6-amino-5-cyano-4-(2-methylphenyl)-2-phenyl-4H-pyran-3-carboxylate)

• Product Name: ethyl 6-amino-5-cyano-4-(2-methylphenyl)-2-phenyl-4H-pyran-3-carboxylate
• CAS No: 865612-52-8
• MF: C₂₂H₂₀N₂O₃
• MW: 360.405805587769
• CID: 5772392
• PubChem ID: 16815525
• Update Time: 2025-06-08

ethyl 6-amino-5-cyano-4-(2-methylphenyl)-2-phenyl-4H-pyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• STK826483
• SR-01000013013-1
• 865612-52-8
• SR-01000013013
• ethyl 6-amino-5-cyano-2-phenyl-4-(o-tolyl)-4H-pyran-3-carboxylate
• ethyl 6-amino-5-cyano-4-(2-methylphenyl)-2-phenyl-4H-pyran-3-carboxylate
• AB00674506-01
• F1524-0227
• AKOS003640520
• 4H-Pyran-3-carboxylic acid, 6-amino-5-cyano-4-(2-methylphenyl)-2-phenyl-, ethyl ester

• Inchi： 1S/C22H20N2O3/c1-3-26-22(25)19-18(16-12-8-7-9-14(16)2)17(13-23)21(24)27-20(19)15-10-5-4-6-11-15/h4-12,18H,3,24H2,1-2H3
• InChI Key： XVUSKEOVADWTMJ-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C(C(=O)OCC)=C1C1C=CC=CC=1)C1C=CC=CC=1C)N

Computed Properties

• Exact Mass: 360.14739250g/mol
• Monoisotopic Mass: 360.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 599.5±50.0 °C(Predicted)
• pka: 2.67±0.70(Predicted)

Additional information on ethyl 6-amino-5-cyano-4-(2-methylphenyl)-2-phenyl-4H-pyran-3-carboxylate

Professional Introduction to Ethyl 6-amino-5-cyano-4-(2-methylphenyl)-2-phenyl-4H-pyran-3-carboxylate (CAS No. 865612-52-8)

Ethyl 6-amino-5-cyano-4-(2-methylphenyl)-2-phenyl-4H-pyran-3-carboxylate, with the CAS number 865612-52-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyran derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, including its amino, cyano, and phenyl substituents, contribute to its unique chemical properties and make it a valuable candidate for further investigation.

The synthesis of Ethyl 6-amino-5-cyano-4-(2-methylphenyl)-2-phenyl-4H-pyran-3-carboxylate involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The presence of multiple functional groups, such as the amino group and the cyano group, necessitates precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes.

In the realm of pharmaceutical research, Ethyl 6-amino-5-cyano-4-(2-methylphenyl)-2-phenyl-4H-pyran-3-carboxylate has shown promise as a lead compound for the development of new therapeutic agents. The pyran core structure is particularly interesting due to its ability to interact with biological targets in unique ways. For instance, studies have indicated that pyran derivatives can exhibit inhibitory effects on various enzymes and receptors, making them potential candidates for treating a wide range of diseases.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research has suggested that molecules with similar structural motifs may interfere with pathways associated with neurodegeneration. The combination of an amino group and a cyano group in Ethyl 6-amino-5-cyano-4-(2-methylphenyl)-2-phenyl-4H-pyran-3-carboxylate may enhance its ability to bind to specific neurological targets, offering a new avenue for therapeutic intervention.

The phenyl rings present in the structure also contribute to the compound's pharmacological profile. Phenyl derivatives are well-known for their ability to modulate biological processes through interactions with aromatic receptors. In particular, the 2-methylphenyl substituent may play a crucial role in determining the compound's selectivity and efficacy. This aspect has been a focus of recent studies aimed at optimizing the pharmacological properties of related compounds.

Recent research has also explored the synthetic pathways leading to Ethyl 6-amino-5-cyano-4-(2-methylphenyl)-2-phenyl-4H-pyran-3-carboxylate using green chemistry principles. These efforts aim to minimize waste and improve sustainability in the production process. By leveraging catalytic methods and solvent-free reactions, researchers have been able to achieve higher yields while reducing environmental impact. Such advancements are crucial for ensuring that valuable compounds like this one can be produced responsibly.

The biological activity of Ethyl 6-amino-5-cyano-4-(2-methylphenyl)-2-phenyl-4H-pyran-3-carboxylate has been further investigated through in vitro assays. These studies have revealed promising results regarding its potential as an anti-inflammatory agent. The compound's ability to modulate inflammatory pathways may make it useful in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with cellular receptors suggests possible applications in cancer therapy.

The structural complexity of this compound also makes it an attractive scaffold for drug design. By modifying specific functional groups or introducing new ones, researchers can generate libraries of derivatives with tailored properties. This approach has been successfully employed in high-throughput screening campaigns to identify novel bioactive molecules. The versatility of Ethyl 6-amino-5-cyano-4-(2-methylphenyl)-2-phenyl-4H-pyran-3-carboxylate as a starting point for such investigations underscores its importance in medicinal chemistry.

In conclusion, Ethyl 6-amino-5-cyano-4-(2-methylphenyl)-2-phenyl-4H-pyran-3-carboxylate (CAS No. 865612-52) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. The ongoing studies into its synthesis, pharmacology, and potential therapeutic applications highlight its value as a lead compound for drug development. As research continues to uncover new insights into its properties, this compound is poised to play a crucial role in addressing various medical challenges.